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Compound of Interest

Compound Name: Ethanedioyl dibromide

Cat. No.: B108731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethanedioyl dibromide, also known as oxalyl bromide, is a highly reactive chemical

intermediate with significant applications in organic synthesis. This document provides a

comprehensive overview of its fundamental chemical and physical properties, detailed safety

and handling protocols, a step-by-step synthesis procedure, and insights into its primary

chemical reactivities. The information is structured to serve as a technical resource for

laboratory and development settings.

Chemical Identity and Physical Properties
Ethanedioyl dibromide is the diacyl bromide of oxalic acid. Its key identifiers and physical

properties are summarized in the tables below for quick reference.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethanedioyl dibromide[1]

Synonyms Oxalyl bromide, Oxalyl dibromide[1]

CAS Number 15219-34-8[1]

Molecular Formula C₂Br₂O₂[1]

Molecular Weight 215.83 g/mol [1]

Canonical SMILES C(=O)(C(=O)Br)Br[1]

InChI Key JAZLVNXWYDFQFE-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties
Property Value Source

Appearance
Clear, colorless to light

yellow/dark yellow liquid
[1][2]

Melting Point -19 °C [2]

Boiling Point 105-107 °C at 760 mmHg [2]

Density ~1.517 g/mL at 25 °C [2]

Refractive Index ~1.522 at 20 °C [2]

Solubility

Reacts violently with water.

Soluble in many organic

solvents.

[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of ethanedioyl dibromide's identity and

purity.

Table 3: Spectroscopic Data
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Technique Data

¹³C NMR

A single resonance is expected for the two

equivalent carbonyl carbons. The chemical shift

would be in the typical range for acyl bromides.

A spectrum is available on PubChem.[1]

Infrared (IR)

Strong absorption bands characteristic of the

C=O stretching in an acyl bromide are expected,

typically in the region of 1750-1850 cm⁻¹. C-Br

stretching bands would appear at lower

wavenumbers. An FTIR spectrum is available on

PubChem.[1]

Mass Spectrometry

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns, including the loss of bromine atoms

and carbon monoxide.

Synthesis of Ethanedioyl Dibromide
The following is a detailed experimental protocol for the synthesis of ethanedioyl dibromide.

Experimental Protocol: Synthesis from Oxalyl Chloride
Materials:

Oxalyl chloride (100 g)

Hydrogen bromide gas

Mercury (for purification)

Distillation apparatus

Gas dispersion tube

Procedure:
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In a fume hood, place 100 g of pure oxalyl chloride into a suitable reaction flask equipped

with a gas dispersion tube and an outlet for exhaust gases.

Slowly bubble hydrogen bromide gas through the oxalyl chloride. A significant excess of

hydrogen bromide is required (approximately 8 moles per mole of oxalyl chloride).

Continue the gas flow for approximately 12 hours. The reaction mixture should be stirred or

agitated to ensure good gas-liquid contact.

After the initial 12-hour period, allow the mixture to stand for an additional 6 hours.

Set up a fractional distillation apparatus. Carefully transfer the reaction mixture to the

distillation flask.

Distill the mixture, collecting the fraction that boils at 102-103 °C at a pressure of 720 mmHg.

This fraction is the ethanedioyl dibromide. The expected yield is approximately 85%.

To remove any discoloration caused by residual bromine, the collected product can be

shaken with a small amount of mercury until the color disappears. The purified product

should then be carefully decanted or filtered from the mercury.
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Caption: General workflow for alkene bromination.

Acylation Reactions
Similar to its more common analogue, oxalyl chloride, ethanedioyl dibromide can be used in

acylation reactions, such as the formation of amides from amines or esters from alcohols. The

high reactivity of the acyl bromide moiety facilitates these transformations.
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Safety and Handling
Ethanedioyl dibromide is a hazardous chemical and must be handled with appropriate safety

precautions.

Table 4: GHS Hazard Information
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage [1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage [1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled [1]

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Reacts violently with water, releasing corrosive fumes. [2]Keep away from moisture.

Store in a cool, dry place in a tightly sealed container. [2] First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Conclusion
Ethanedioyl dibromide is a valuable and highly reactive reagent in organic synthesis. A

thorough understanding of its properties, synthesis, and safe handling procedures is essential

for its effective and safe utilization in a research and development setting. This guide provides

a foundational understanding of these core aspects to aid scientists in their work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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